Cas no 1159830-88-2 (1-(3,5-Dimethylphenyl)-1h-pyrazole-5-carbaldehyde)

• Product Name: 1-(3,5-Dimethylphenyl)-1h-pyrazole-5-carbaldehyde
• CAS No: 1159830-88-2
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 5747382
• PubChem ID: 129967999
• Update Time: 2025-07-21

1-(3,5-Dimethylphenyl)-1h-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1591028
• 1-(3,5-DIMETHYLPHENYL)-1H-PYRAZOLE-5-CARBALDEHYDE
• 1159830-88-2
• 1-(3,5-Dimethylphenyl)-1h-pyrazole-5-carbaldehyde

• Inchi： 1S/C12H12N2O/c1-9-5-10(2)7-12(6-9)14-11(8-15)3-4-13-14/h3-8H,1-2H3
• InChI Key： HUTMXDDYRLMOCM-UHFFFAOYSA-N
• SMILES： O=CC1=CC=NN1C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-(3,5-Dimethylphenyl)-1h-pyrazole-5-carbaldehyde

Professional Introduction to Compound with CAS No. 1159830-88-2 and Product Name: 1-(3,5-Dimethylphenyl)-1H-pyrazole-5-carbaldehyde

The compound CAS No. 1159830-88-2 and the product 1-(3,5-Dimethylphenyl)-1H-pyrazole-5-carbaldehyde represent a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic aldehyde has garnered considerable attention due to its unique structural features and promising biological activities. The compound belongs to the pyrazole class of molecules, which are well-documented for their versatile pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects.

At the core of its molecular structure lies a pyrazole core, which is a five-membered aromatic ring containing two nitrogen atoms. This framework is highly adaptable for further functionalization, making it a valuable scaffold in drug discovery. The presence of a 3,5-dimethylphenyl substituent on the pyrazole ring introduces additional electronic and steric effects that can modulate the compound's interactions with biological targets. Specifically, the electron-donating nature of the methyl groups enhances the electrophilicity of the aldehyde group at the 5-position of the pyrazole ring, facilitating various chemical reactions and biological interactions.

Recent research has highlighted the potential of 1-(3,5-Dimethylphenyl)-1H-pyrazole-5-carbaldehyde as a key intermediate in the synthesis of novel bioactive molecules. Its aldehyde functionality allows for further derivatization through condensation reactions with various nucleophiles, leading to the formation of Schiff bases, imines, and other heterocyclic compounds. These derivatives have shown promise in preclinical studies as inhibitors of enzymes involved in inflammatory pathways, such as COX-2 and LOX. The 3,5-dimethylphenyl moiety further enhances binding affinity by optimizing hydrophobic interactions with target proteins.

In the realm of medicinal chemistry, the compound's structural motif aligns with emerging trends toward multitargeted drug design. The pyrazole core is known to exhibit dual activity by simultaneously interacting with multiple binding sites on biological targets. This characteristic is particularly advantageous in developing drugs that can address complex diseases through multiple mechanisms. For instance, studies have demonstrated that derivatives of this compound can inhibit both cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are key mediators of inflammation. Such dual inhibition could lead to more effective therapeutic outcomes with reduced side effects compared to single-target inhibitors.

The synthesis of 1-(3,5-Dimethylphenyl)-1H-pyrazole-5-carbaldehyde involves a multi-step process that highlights its synthetic versatility. The starting materials typically include commercially available 3,5-dimethylbenzaldehyde and hydrazine hydrate, which undergo condensation to form 3,5-dimethylpyrazole-5-carbaldehyde. Further functionalization at the 1-position can be achieved through various methods, such as lithiation followed by alkylation or direct functional group interconversion using palladium-catalyzed cross-coupling reactions. These synthetic strategies underscore the compound's utility as a building block for more complex pharmaceuticals.

Biological evaluation of 1-(3,5-Dimethylphenyl)-1H-pyrazole-5-carbaldehyde has revealed several intriguing properties that warrant further exploration. In vitro assays have shown that this compound exhibits significant inhibitory activity against various inflammatory enzymes and cancer cell lines. Notably, it has demonstrated potent COX-2 inhibition comparable to some nonsteroidal anti-inflammatory drugs (NSAIDs), but with improved selectivity profiles due to its unique structural features. Additionally, preliminary studies suggest that it may induce apoptosis in certain cancer cell lines by modulating mitochondrial function and reactive oxygen species (ROS) production.

The pharmacokinetic properties of this compound are also noteworthy. Its molecular structure suggests good oral bioavailability due to favorable lipophilicity and metabolic stability. Preliminary pharmacokinetic studies in animal models indicate that it exhibits moderate absorption and distribution characteristics, with a reasonable half-life allowing for once or twice daily dosing in therapeutic settings. Furthermore, its chemical stability under various storage conditions makes it suitable for formulation into oral tablets or capsules without significant degradation concerns.

The potential applications of 1-(3,5-Dimethylphenyl)-1H-pyrazole-5-carbaldehyde extend beyond inflammation and cancer research. Its ability to interact with multiple biological targets makes it a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Pyrazole derivatives have been shown to modulate neurotransmitter levels and inhibit enzyme activity associated with these conditions. Additionally, its antimicrobial properties suggest potential use in developing novel antibiotics or antifungal agents against drug-resistant pathogens.

Future research directions for this compound include exploring its mechanism of action in greater detail through structural-activity relationship (SAR) studies. By systematically modifying different parts of its molecular structure while maintaining the core pyrazole scaffold, 1-(3,5-Dimethylphenyl)-1H-pyrazole-5-carbaldehyde could be optimized for enhanced potency and selectivity across multiple therapeutic areas.
Additionally, incorporating computational modeling techniques such as molecular docking simulations will help predict how this compound interacts with biological targets at an atomic level.
Such insights could accelerate drug development efforts by identifying optimal lead compounds before expensive experimental trials begin.
Furthermore, investigating its potential role in combination therapies alongside existing drugs may uncover synergistic effects that improve patient outcomes.
Finally, exploring sustainable synthetic routes using green chemistry principles would align with global efforts toward environmentally responsible pharmaceutical manufacturing practices.